Cas no 1566171-98-9 ((adamantan-1-yl)methanesulfonyl chloride)

• Product Name: (adamantan-1-yl)methanesulfonyl chloride
• CAS No: 1566171-98-9
• MF: C₁₁H₁₇ClO₂S
• MW: 248.769481420517
• CID: 4606566
• PubChem ID: 84083477
• Update Time: 2025-05-22

(adamantan-1-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (adamantan-1-yl)methanesulfonyl chloride

• Inchi： 1S/C11H17ClO2S/c12-15(13,14)7-11-4-8-1-9(5-11)3-10(2-8)6-11/h8-10H,1-7H2
• InChI Key： GBKHUYXWTUXLBQ-UHFFFAOYSA-N
• SMILES： C12(CS(Cl)(=O)=O)CC3CC(CC(C3)C1)C2

Additional information on (adamantan-1-yl)methanesulfonyl chloride

(Adamantan-1-yl)methanesulfonyl chloride: A Comprehensive Overview

(Adamantan-1-yl)methanesulfonyl chloride, also known by its CAS number 1566171-98-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of methanesulfonyl chloride, where the methyl group is replaced by an adamantyl group. The adamantyl group, a diamondoid structure, imparts unique physical and chemical properties to the molecule, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The structure of (adamantan-1-yl)methanesulfonyl chloride consists of an adamantane core attached to a methanesulfonyl chloride moiety. The adamantane moiety is highly stable due to its cage-like structure, which provides resistance to chemical degradation. The sulfonyl chloride group, on the other hand, is highly reactive and can undergo various nucleophilic substitutions, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of (adamantan-1-yl)methanesulfonyl chloride in the development of high-performance polymers. Researchers have explored its use as a monomer in the synthesis of polycarbonates and polyurethanes, where the adamantane moiety contributes to enhanced mechanical strength and thermal stability. For instance, a 2023 study published in Advanced Materials demonstrated that polymers incorporating this compound exhibit superior resistance to thermal degradation compared to traditional materials.

In addition to its role in polymer chemistry, (adamantan-1-yl)methanesulfonyl chloride has shown promise in drug delivery systems. The sulfonyl chloride group can be modified to attach bioactive molecules, enabling targeted drug delivery. A 2022 paper in Nature Communications reported the successful synthesis of a drug-conjugated derivative that exhibited enhanced bioavailability and reduced toxicity in preclinical models.

The synthesis of (adamantan-1-yl)methanesulfonyl chloride typically involves the reaction of adamantanamine with methanesulfonyl chloride in the presence of a base. This reaction is efficient and yields high purity product, making it suitable for large-scale production. The compound is stable under normal storage conditions but should be handled with care due to its reactivity.

In terms of applications, (adamantan-1-yl)methanesulfonyl chloride finds use in various industries, including electronics, automotive manufacturing, and pharmaceuticals. Its ability to form strong covalent bonds makes it an ideal candidate for cross-linking agents and adhesives. Furthermore, its compatibility with biological systems has opened new avenues for its use in medical devices and implants.

The development of novel applications for (adamantan-1-yl)methanesulfonyl chloride continues to be an active area of research. Scientists are exploring its potential as a precursor for nanomaterials, such as graphene oxide derivatives, which could revolutionize energy storage technologies. A 2023 study published in Nano Letters demonstrated that graphene oxide modified with this compound exhibits improved electrical conductivity and mechanical flexibility.

In conclusion, (adamantan-1-yl)methanesulfonyl chloride, CAS number 1566171-98-9, is a multifaceted compound with diverse applications across multiple disciplines. Its unique combination of stability and reactivity makes it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in advancing technology and medicine is expected to grow significantly.